Cas no 954634-61-8 (N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 954634-61-8
• MF: C₂₀H₂₂N₂O₇S
• MW: 434.462884426117
• CID: 6072383
• PubChem ID: 16919807
• Update Time: 2025-07-14

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide
• N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3,4-dimethoxybenzenesulfonamide
• N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3,4-dimethoxybenzenesulfonamide
• F2371-0258
• N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-3,4-dimethoxybenzene-1-sulfonamide
• AKOS024643890
• 954634-61-8

• Inchi： 1S/C20H22N2O7S/c1-26-16-6-4-15(9-18(16)27-2)30(24,25)21-10-13-7-20(23)22(11-13)14-3-5-17-19(8-14)29-12-28-17/h3-6,8-9,13,21H,7,10-12H2,1-2H3
• InChI Key： MURWNBWXOBYYSE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=C4OCOC4=C3)C2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 434.11477222g/mol
• Monoisotopic Mass: 434.11477222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Additional information on N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide

Comprehensive Analysis of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS 954634-61-8): Structure, Applications, and Research Insights

The compound N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS 954634-61-8) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. With the growing interest in sulfonamide derivatives and heterocyclic compounds, this molecule stands out for its multi-targeted biological activity. Researchers are particularly intrigued by its benzodioxole and dimethoxybenzene moieties, which are known to contribute to enhanced bioavailability and receptor binding affinity.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and drug discovery technologies. The pyrrolidinone core of this compound aligns with current trends in designing central nervous system (CNS) therapeutics, as it may influence neurotransmitter regulation. Studies suggest potential applications in addressing neuroinflammatory pathways, a hot topic in neurodegenerative disease research. Its sulfonamide group further enhances its versatility, making it a candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the N-alkylation and sulfonamide formation steps in the synthesis of CAS 954634-61-8 have been optimized to improve yield and purity. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its structural integrity, while computational modeling predicts favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). These characteristics position it as a promising scaffold for medicinal chemistry optimization programs.

The compound's dual-functionality—combining electron-rich aromatic systems with a polar sulfonamide tail—makes it particularly interesting for drug repurposing studies. With increasing interest in multi-target directed ligands (MTDLs), researchers are exploring its potential interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes. This aligns with the industry's shift toward polypharmacology approaches to treat complex diseases.

Environmental and green chemistry considerations have also influenced recent work with this compound. Innovations in catalytic synthesis methods have reduced the ecological footprint of its production. Furthermore, its biodegradability profile meets modern standards for sustainable pharmaceutical development, addressing growing concerns about API persistence in ecosystems.

In the context of personalized medicine, the structural flexibility of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide allows for targeted modifications to enhance tissue selectivity. Recent patent filings indicate growing commercial interest, particularly for applications in metabolic disorder management and age-related cognitive decline—two areas receiving substantial research funding worldwide.

The compound's crystallographic data reveals interesting molecular packing characteristics that inform solid-state formulation strategies. This is particularly relevant given the pharmaceutical industry's focus on improving drug solubility and oral bioavailability. Computational studies of its conformational dynamics provide valuable insights for rational drug design initiatives.

As the scientific community continues to explore structure-based drug discovery, CAS 954634-61-8 serves as an excellent case study for fragment-based lead generation. Its moderate molecular weight and balanced lipophilicity make it suitable for hit-to-lead optimization campaigns. The presence of both hydrogen bond donors and acceptors in its structure facilitates diverse molecular recognition patterns.

Emerging research suggests potential applications in epigenetic modulation, particularly regarding histone deacetylase (HDAC) inhibition. This connects to current investigations into chromatin remodeling therapeutics. The compound's benzodioxole component may contribute to blood-brain barrier penetration, expanding its potential CNS applications.

Quality control protocols for this compound emphasize chiral purity assessment, given the stereocenter in its pyrrolidinone ring. Advanced chiral separation techniques ensure the production of enantiomerically pure material for biological testing. This attention to stereochemical integrity reflects the growing importance of three-dimensional structure in drug efficacy and safety.

In conclusion, N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide represents a fascinating case study in modern pharmacophore development. Its structural complexity and diverse potential applications position it at the intersection of multiple cutting-edge research areas, from neuropharmacology to targeted cancer therapies. As analytical techniques and bioinformatics tools continue to advance, this compound will likely remain a subject of intense scientific investigation.